Cas no 96483-68-0 (Ferrocene,(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- (9CI))

• Product Name: Ferrocene,(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- (9CI)
• CAS No: 96483-68-0
• MF: C₁₄H₁₁FeNO₂
• MW: 281.087644815445
• MDL: MFCD01631309
• CID: 800350
• PubChem ID: 329769700
• Update Time: 2025-10-19

Ferrocene,(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ferrocene,(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- (9CI)
• Maleimidoferrocene
• FT-0629284
• MFCD01631309
• N-Ferrocenyl-maleimide, for HPLC derivatization, >=97.0% (HPLC)
• N-(Ferrocenyl)maleimide
• 96483-68-0

• MDL： MFCD01631309
• Inchi： 1S/C9H6NO2.C5H5.Fe/c11-8-5-6-9(12)10(8)7-3-1-2-4-7;1-2-4-5-3-1;/h1-6H;1-5H;
• InChI Key： NPRQOGNZONJGOQ-UHFFFAOYSA-N
• SMILES： [Fe].O=C1C=CC(N1C1=CC=C[CH]1)=O.[CH]1C=CC=C1 |^1:11,13|

Computed Properties

• Exact Mass: 281.013914g/mol
• Monoisotopic Mass: 281.013914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų

Ferrocene,(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- (9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Additional information on Ferrocene,(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- (9CI)

Introduction to Ferrocene, (2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- (9CI) and Its Significance in Modern Chemical Research

Ferrocene, (2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- (9CI), is a fascinating compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This intricate molecule, characterized by its unique structural and electronic properties, represents a critical area of study for scientists aiming to develop novel therapeutic agents and materials. The compound's molecular structure, which includes a ferrocene core linked to a (2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl) moiety, makes it a subject of immense interest due to its potential applications in various scientific domains.

The chemical properties of Ferrocene, (2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- (9CI), are deeply rooted in its ability to exhibit both aromatic and organometallic characteristics. This duality allows the compound to participate in a wide range of chemical reactions and interactions, making it an invaluable tool in synthetic chemistry. The presence of the ferrocene unit imparts stability and unique electronic properties to the molecule, while the (2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl) group introduces additional functionality that can be exploited for specific applications.

Recent advancements in the field have highlighted the potential of Ferrocene derivatives as catalysts and intermediates in organic synthesis. Researchers have been particularly interested in exploring how modifications to the ferrocene core can influence its reactivity and selectivity. For instance, studies have shown that incorporating electron-withdrawing or electron-donating groups can significantly alter the compound's electronic properties, thereby tuning its behavior in catalytic processes.

In the realm of pharmaceutical research, Ferrocene-based compounds have shown promise as candidates for treating various diseases. The ability of these molecules to interact with biological targets at the molecular level has led to their investigation as potential drugs for conditions such as cancer and neurological disorders. The unique redox-active nature of ferrocene derivatives has been particularly noted for their ability to generate reactive oxygen species that can selectively target diseased cells without harming healthy tissues.

One of the most exciting areas of research involving Ferrocene, (2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- (9CI), is its application in materials science. The compound's ability to conduct electricity while maintaining stability has made it a candidate for use in organic electronics. Researchers are exploring its potential as a component in flexible displays and solar cells. The integration of ferrocene derivatives into these materials could lead to significant advancements in energy efficiency and device performance.

The synthesis of Ferrocene derivatives presents unique challenges due to their complex structures. However, recent developments in synthetic methodologies have made it possible to access these compounds with greater ease. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the construction of intricate molecular frameworks that were previously inaccessible. These advancements have opened up new avenues for exploration and innovation.

The study of Ferrocene derivatives also intersects with computational chemistry. By leveraging computational methods, researchers can predict the behavior of these molecules under various conditions without resorting to extensive experimental trials. This approach has been particularly useful for understanding the electronic structure and reactivity of complex systems like Ferrocene-based compounds.

As our understanding of these molecules grows, so does their potential impact on society. From developing new drugs to creating sustainable materials, Ferrocene derivatives offer a glimpse into the future of chemical innovation. The continued exploration of this field promises to yield groundbreaking discoveries that will benefit humanity in numerous ways.